Cas no 32465-13-7 ( )

  structure
  structure
Product Name: 
CAS No:32465-13-7
MF:C17H21N3O7
MW:379.364544630051
CID:916961
PubChem ID:298540
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[6-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-2,4-dioxopyrimidine-5-carbonitrile
    • NSC170732
    • DTXSID10305417
    • 32465-13-7
    • 1-[6-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
    • NSC-170732
    •  
    • Inchi: 1S/C17H21N3O7/c1-16(2)23-7-9(25-16)10-11-12(27-17(3,4)26-11)14(24-10)20-6-8(5-18)13(21)19-15(20)22/h6,9-12,14H,7H2,1-4H3,(H,19,21,22)
    • InChI Key: WVJXHSWGKRRHIQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1C1COC(C)(C)O1)OC(C)(C)O2)N1C(NC(C(C#N)=C1)=O)=O

Computed Properties

  • Exact Mass: 379.13803
  • Monoisotopic Mass: 379.13795002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 119.35

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